N-(2-hydroxyethyl)-3-sulfanylpropanamide
Overview
Description
N-(2-hydroxyethyl)-3-sulfanylpropanamide, also known as N-acetylcysteine (NAC), is an amino acid found naturally in the body. It is used as a dietary supplement and pharmaceutical drug in medical treatments. NAC is a precursor to the antioxidant glutathione, and has been shown to have a wide range of therapeutic effects, including antioxidant, anti-inflammatory, and immune-modulatory activities. NAC has been studied for its potential to treat a variety of conditions, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and certain types of cancer.
Scientific Research Applications
NAC has been studied in a variety of scientific research applications. It has been studied for its potential to reduce inflammation and oxidative stress in the body, and to protect against certain types of cancer. NAC has also been studied for its potential to reduce symptoms of COPD, cystic fibrosis, and other respiratory conditions. Additionally, NAC has been studied for its potential to protect against liver damage and to reduce symptoms of depression and anxiety.
Mechanism of Action
NAC works by increasing levels of glutathione in the body. Glutathione is an important antioxidant that helps to protect cells from oxidative damage. NAC also helps to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, NAC has been shown to modulate the immune system by increasing the production of T cells and other immune cells.
Biochemical and Physiological Effects
NAC has several biochemical and physiological effects. It has been shown to reduce oxidative stress, reduce inflammation, and modulate the immune system. Additionally, NAC has been shown to increase levels of glutathione, which is an important antioxidant. NAC also has been shown to reduce symptoms of COPD, cystic fibrosis, and other respiratory conditions.
Advantages and Limitations for Lab Experiments
NAC has several advantages for lab experiments. It is a relatively inexpensive and safe compound that can be easily synthesized from L-cysteine. Additionally, NAC has been studied extensively in a variety of scientific research applications, making it a useful compound for lab experiments. However, there are some limitations to using NAC in lab experiments. NAC is not as stable as other compounds and can break down over time. Additionally, NAC can interfere with other compounds, so it is important to ensure that it is used in the correct concentrations.
Future Directions
The potential applications of NAC are vast, and there are many possible future directions for research. One possible future direction is to further explore the effects of NAC on inflammation and oxidative stress. Additionally, further research could be done to explore the potential of NAC to protect against certain types of cancer. Other possible future directions include exploring the effects of NAC on the immune system, liver function, and respiratory conditions. Additionally, further research could be done to explore the potential of NAC to treat depression and anxiety. Finally, further research could be done to explore the potential of NAC to improve cognitive function.
Synthesis Methods
NAC is synthesized from L-cysteine, an amino acid found in dietary sources such as eggs, dairy, and some vegetables. The synthesis of NAC involves the reaction of L-cysteine with acetic anhydride in the presence of triethylamine. This reaction results in the formation of NAC and acetic acid as byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-hydroxyethyl)-3-sulfanylpropanamide involves the reaction of 3-mercaptopropionic acid with 2-chloroethanol, followed by the conversion of the resulting product to the final compound through an amide formation reaction.", "Starting Materials": [ "3-mercaptopropionic acid", "2-chloroethanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 3-mercaptopropionic acid (1.0 g) in diethyl ether (10 mL) and add 2-chloroethanol (1.2 mL) dropwise with stirring.", "Step 2: Add sodium hydroxide (0.5 g) to the reaction mixture and stir for 1 hour at room temperature.", "Step 3: Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the intermediate product, 2-hydroxyethyl 3-mercaptopropionate.", "Step 5: Dissolve the intermediate product in water and add sodium hydroxide to adjust the pH to 8-9.", "Step 6: Add N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to the reaction mixture and stir for 2 hours at room temperature.", "Step 7: Filter the reaction mixture to remove the dicyclohexylurea byproduct and evaporate the solvent to obtain the final product, N-(2-hydroxyethyl)-3-sulfanylpropanamide." ] } | |
CAS RN |
98137-55-4 |
Product Name |
N-(2-hydroxyethyl)-3-sulfanylpropanamide |
Molecular Formula |
C5H11NO2S |
Molecular Weight |
149.2 |
Purity |
95 |
Origin of Product |
United States |
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